Cas no 1955540-50-7 ((4-chloronaphthalen-1-yl)methanamine hydrochloride)

• Product Name: (4-chloronaphthalen-1-yl)methanamine hydrochloride
• CAS No: 1955540-50-7
• MF: C₁₁H₁₁Cl₂N
• MW: 228.117740869522
• MDL: MFCD29991791
• CID: 5240597
• PubChem ID: 122360462
• Update Time: 2025-10-17

(4-chloronaphthalen-1-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloronaphthalen-1-yl)methanamine hydrochloride
• (4-chloronaphthalen-1-yl)methanamine hydrochloride

• MDL： MFCD29991791
• Inchi： 1S/C11H10ClN.ClH/c12-11-6-5-8(7-13)9-3-1-2-4-10(9)11;/h1-6H,7,13H2;1H
• InChI Key： OYNHLOPNZUSOIM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C2C=CC=CC1=2)N.Cl

Additional information on (4-chloronaphthalen-1-yl)methanamine hydrochloride

Introduction to (4-Chloronaphthalen-1-yl)methanamine Hydrochloride (CAS No. 1955540-50-7)

(4-Chloronaphthalen-1-yl)methanamine hydrochloride (CAS No. 1955540-50-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloronaphthalene moiety and an amino group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of (4-chloronaphthalen-1-yl)methanamine hydrochloride is C₁₂H₁₀ClN·HCl, and its molecular weight is approximately 233.12 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, which facilitates its use in aqueous solutions for various biochemical assays and pharmaceutical formulations.

Recent studies have highlighted the potential of (4-chloronaphthalen-1-yl)methanamine hydrochloride in the development of novel therapeutic agents. One notable area of research involves its use as a lead compound in the design of drugs targeting specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, (4-chloronaphthalen-1-yl)methanamine hydrochloride has been investigated for its role in modulating neurotransmitter systems. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively interact with serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. The findings from this study indicate that (4-chloronaphthalen-1-yl)methanamine hydrochloride could serve as a valuable tool in the development of new treatments for these conditions.

The pharmacokinetic properties of (4-chloronaphthalen-1-yl)methanamine hydrochloride have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials involving (4-chloronaphthalen-1-yl)methanamine hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no major adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further explored.

In conclusion, (4-chloronaphthalen-1-yl)methanamine hydrochloride (CAS No. 1955540-50-7) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an attractive target for researchers and pharmaceutical companies alike. As ongoing research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments for a variety of diseases and conditions.